Cas no 6685-76-3 (N-phenylguanidine, carbonic acid)

• Product Name: N-phenylguanidine, carbonic acid
• CAS No: 6685-76-3
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 46951
• PubChem ID: 16217093
• Update Time: 2025-06-13

N-phenylguanidine, carbonic acid Chemical and Physical Properties

Names and Identifiers

• N-PHENYLGUANIDINE CARBONATE
• PHENYLGUANIDINE HYDROGEN CARBONATE
• 1-phenylguanidine carbonate
• carbonic acid,compound with phenylguanidine (1:1)
• Phenylguanidine bicarbonate
• phenylguanidine hydrocarbonate
• phenylquanidine carbonate
• N-phenylguanidine, carbonic acid
• FT-0657392
• 1-Phenylguanidine xcarbonate
• NSC8170
• FT-0636237
• phenylguanidinium bicarbonate
• 6685-76-3
• MFCD03427114
• Phenylguanidinehydrogencarbonate
• Carbonic acid, compound with phenylguanidine (1:1)
• Phenylguanidine carbonate salt
• CS-W015676
• AKOS015890604
• XDSYAIICRRZSJX-UHFFFAOYSA-N
• Phenylguanidinecarbonate
• N-phenylguanidine; carbonic acid
• EINECS 229-729-4
• NS00082831
• 14018-90-7
• NSC-8170
• SY059286
• AS-15898
• A807629
• Phenylguanidine carbonate salt, >=99%
• phenyl guanidine bicarbonate
• SCHEMBL300643
• Phenyl guanidine carbonate
• carbonic acid;2-phenylguanidine
• carbonic acid; 2-phenylguanidine
• DTXSID70216974
• EN300-134407

• MDL： MFCD03427114
• Inchi： 1S/C7H9N3.CH2O3/c8-7(9)10-6-4-2-1-3-5-6;2-1(3)4/h1-5H,(H4,8,9,10);(H2,2,3,4)
• InChI Key： XDSYAIICRRZSJX-UHFFFAOYSA-N
• SMILES： OC(=O)O.N(=C(/N)\N)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 197.08000
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Melting Point: 149-153 ºC
• PSA: 119.43000
• LogP: 2.08740

N-phenylguanidine, carbonic acid Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-phenylguanidine, carbonic acid

Introduction to N-phenylguanidine, Carbonic Acid (CAS No. 6685-76-3)

N-phenylguanidine, carbonic acid, with the chemical formula C₆H₇N₃ and CAS number 6685-76-3, is a significant compound in the field of pharmaceutical and chemical research. This compound has garnered attention due to its unique structural properties and its potential applications in various scientific domains. Understanding its chemical characteristics, synthesis methods, and recent research findings can provide valuable insights into its utility and significance.

The molecular structure of N-phenylguanidine, carbonic acid consists of a phenyl group attached to a guanidine moiety. This configuration imparts specific reactivity and functional properties that make it a versatile intermediate in organic synthesis. The presence of both electron-donating and withdrawing groups in its structure allows for diverse chemical transformations, making it a valuable building block in the development of more complex molecules.

In recent years, N-phenylguanidine, carbonic acid has been explored for its potential applications in medicinal chemistry. Its guanidine core is known for its biological activity, which has led researchers to investigate its role in the development of new therapeutic agents. For instance, studies have shown that derivatives of guanidine-based compounds exhibit antimicrobial and anti-inflammatory properties. This has sparked interest in further exploring the pharmacological potential of N-phenylguanidine, carbonic acid and its analogs.

The synthesis of N-phenylguanidine, carbonic acid typically involves the reaction of phenylamine with guanidine carbonate under controlled conditions. This reaction requires careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of this process, making it more accessible for industrial-scale production. These improvements have also led to the development of greener synthetic routes that minimize waste and reduce environmental impact.

One of the most intriguing aspects of N-phenylguanidine, carbonic acid is its role as a catalyst or co-catalyst in various chemical reactions. Its ability to facilitate reactions such as cyclization and condensation has made it a valuable tool in organic synthesis. Researchers have reported successful applications of this compound in the synthesis of heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals. The catalytic properties of N-phenylguanidine, carbonic acid continue to be an area of active investigation.

The pharmacological properties of N-phenylguanidine, carbonic acid have also been studied extensively. Research indicates that this compound may have potential applications in the treatment of neurological disorders due to its ability to interact with specific biological targets. For example, studies have suggested that derivatives of guanidine can modulate neurotransmitter activity, which could be beneficial in conditions such as Parkinson's disease and Alzheimer's disease. While further research is needed to fully understand these effects, the preliminary findings are promising.

In addition to its pharmaceutical applications, N-phenylguanidine, carbonic acid has been explored for its role in environmental chemistry. Its reactivity with various pollutants has been studied as a potential means of detoxification and remediation. Researchers have found that this compound can effectively degrade certain organic pollutants under specific conditions, making it a promising candidate for environmental applications.

The future prospects for N-phenylguanidine, carbonic acid are vast and multifaceted. As our understanding of its chemical properties and biological activities continues to grow, new applications are likely to emerge. Ongoing research efforts are focused on developing more efficient synthetic methods, exploring its pharmacological potential, and investigating its environmental impact. These studies not only highlight the importance of this compound but also underscore the need for continued research in this field.

In conclusion, N-phenylguanidine, carbonic acid (CAS No. 6685-76-3) is a compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool in pharmaceutical synthesis, catalysis, and environmental chemistry. As research continues to uncover new applications and mechanisms related to this compound, it is likely to play an increasingly important role in scientific innovation and technological advancement.